Cas no 550325-50-3 (N-b-D-Galactopyranosyl-N’-(2-methanethiosulfonyl)ethylurea)

• Product Name: N-b-D-Galactopyranosyl-N’-(2-methanethiosulfonyl)ethylurea
• CAS No: 550325-50-3
• MF: C₁₀H₂₀N₂O₈S₂
• MW: 360.4044008255
• CID: 826148
• PubChem ID: 46780415
• Update Time: 2025-07-02

N-b-D-Galactopyranosyl-N’-(2-methanethiosulfonyl)ethylurea Chemical and Physical Properties

Names and Identifiers

• MTS-5-GALACTOSE
• N-β-D-Galactopyranosyl-N’-[(2-methanethiosulfonyl)ethyl]urea
• 1-(2-methylsulfonylsulfanylethyl)-3-[(2R,4S,5R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]urea
• N-(B-D-GALACTOPYRANOSYL)-N’-[(2-METHANETHIOSULFONYL)ETHYL]UREA
• N-β-D-Galactopyranosyl-N'-[(2-Methanethiosulfonyl)ethyl]urea
• DTXSID10675622
• AKOS030242427
• 550325-50-3
• N-({2-[(Methanesulfonyl)sulfanyl]ethyl}carbamoyl)-alpha-L-erythro-hexopyranosylamine
• N-beta-D-Galactopyranosyl-N'-[(2-methanethiosulfonyl)ethyl]urea
• N-b-D-Galactopyranosyl-N’-(2-methanethiosulfonyl)ethylurea

• Inchi： 1S/C10H20N2O8S2/c1-22(18,19)21-3-2-11-10(17)12-9-8(16)7(15)6(14)5(4-13)20-9/h5-9,13-16H,2-4H2,1H3,(H2,11,12,17)/t5?,6-,7-,8?,9+/m0/s1
• InChI Key： UHSWDDMEGXWJSC-RNQHSHRISA-N
• SMILES： S(CCNC(N[C@H]1C([C@H]([C@H](C(CO)O1)O)O)O)=O)S(C)(=O)=O

Computed Properties

• Exact Mass: 360.06600
• Monoisotopic Mass: 360.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 199A^2
• XLogP3: -2.9

Experimental Properties

• Density: 1.635
• Melting Point: 132-142°C (softens)
• Boiling Point: 776.182°C at 760 mmHg
• Flash Point: 423.22°C
• Refractive Index: 1.629
• Stability/Shelf Life: Moisture Sensitive
• PSA: 202.59000
• LogP: -1.54560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on N-b-D-Galactopyranosyl-N’-(2-methanethiosulfonyl)ethylurea

Introduction to N-b-D-Galactopyranosyl-N’-(2-methanethiosulfonyl)ethylurea (CAS No. 550325-50-3)

N-b-D-Galactopyranosyl-N’-(2-methanethiosulfonyl)ethylurea, a compound with the CAS number 550325-50-3, represents a significant advancement in the field of glycoscience and pharmaceutical chemistry. This compound, characterized by its unique structural motifs, has garnered considerable attention due to its potential applications in drug development and biomolecular research.

The molecular structure of N-b-D-Galactopyranosyl-N’-(2-methanethiosulfonyl)ethylurea incorporates a galactopyranose moiety linked to a urea derivative containing a 2-methanethiosulfonyl group. This distinctive configuration imparts specific chemical and biological properties, making it a valuable candidate for investigating glycosylation processes and enzyme inhibition mechanisms.

In recent years, there has been a growing interest in the development of novel glycosidic compounds for their therapeutic potential. The galactopyranose unit is particularly relevant in this context, as it is a common component of many glycoproteins and glycolipids, which play crucial roles in cellular signaling and immune responses. The introduction of the 2-methanethiosulfonyl group into the molecule introduces a reactive site that can be exploited for further chemical modifications, enhancing its utility in synthetic biology and medicinal chemistry.

Current research in the field of carbohydrate chemistry has highlighted the importance of understanding the structural and functional aspects of glycosidic bonds. Compounds like N-b-D-Galactopyranosyl-N’-(2-methanethiosulfonyl)ethylurea are being explored for their ability to modulate enzymatic activities involved in glycosylation. For instance, studies have demonstrated that such derivatives can serve as inhibitors of glycosidases, enzymes that are implicated in various metabolic disorders and infectious diseases.

The urea moiety in the compound’s structure is another key feature that contributes to its versatility. Urea derivatives are well-known for their ability to form hydrogen bonds, which can be leveraged to enhance binding affinity with biological targets. This property makes N-b-D-Galactopyranosyl-N’-(2-methanethiosulfonyl)ethylurea a promising candidate for designing novel therapeutic agents that can interact specifically with disease-related proteins or enzymes.

Recent advancements in computational chemistry have also facilitated the design and optimization of such compounds. Molecular modeling techniques have been employed to predict the binding modes of N-b-D-Galactopyranosyl-N’-(2-methanethiosulfonyl)ethylurea with various biological targets, providing insights into its potential pharmacological activity. These computational studies have guided experimental efforts, leading to the development of more effective derivatives with improved pharmacokinetic properties.

In addition to its applications in drug development, this compound has significant implications for biomolecular research. The galactopyranose unit serves as a scaffold for studying carbohydrate-protein interactions, which are essential for understanding processes such as cell adhesion, pathogen recognition, and immune responses. The reactive thiosulfonyl group allows for further functionalization, enabling researchers to design probes that can selectively label or modify glycosidic structures in biological samples.

The synthesis of N-b-D-Galactopyranosyl-N’-(2-methanethiosulfonyl)ethylurea presents unique challenges due to the complexity of its structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as chemoenzymatic synthesis have been particularly useful in constructing the glycosidic linkage with high regioselectivity and yield. These advancements have opened up new avenues for exploring the therapeutic potential of this class of compounds.

The biological activity of N-b-D-Galactopyranosyl-N’-(2-methanethiosulfonyl)ethylurea has been investigated in several preclinical studies. Initial findings suggest that it exhibits inhibitory effects on certain glycosidases, with potential applications in treating conditions such as bacterial infections and metabolic disorders. Furthermore, its ability to modulate carbohydrate-protein interactions makes it a valuable tool for studying disease mechanisms related to glycosylation abnormalities.

The future prospects of this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Efforts are underway to optimize its pharmacological properties through structural modifications, aiming to enhance its bioavailability and target specificity. Additionally, studies are being conducted to explore its potential use in combination therapies, where it could synergize with other drugs to achieve better treatment outcomes.

In conclusion, N-b-D-Galactopyranosyl-N’-(2-methanethiosulfonyl)ethylurea (CAS No. 550325-50-3) represents a significant contribution to the field of glycoscience and pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for both drug development and biomolecular research. As our understanding of carbohydrate-mediated processes continues to grow, compounds like this are poised to play an increasingly important role in addressing complex biological challenges.